Cas no 1806693-59-3 (2-Ethyl-5-hydrazinylmandelic acid)
2-Ethyl-5-hydrazinylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-5-hydrazinylmandelic acid
-
- Inchi: 1S/C10H14N2O3/c1-2-6-3-4-7(12-11)5-8(6)9(13)10(14)15/h3-5,9,12-13H,2,11H2,1H3,(H,14,15)
- InChI Key: SEZNUDPZWRWMAM-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1C=C(C=CC=1CC)NN
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 223
- XLogP3: -1.4
- Topological Polar Surface Area: 95.6
2-Ethyl-5-hydrazinylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015025741-250mg |
2-Ethyl-5-hydrazinylmandelic acid |
1806693-59-3 | 97% | 250mg |
489.60 USD | 2021-06-18 | |
| Alichem | A015025741-500mg |
2-Ethyl-5-hydrazinylmandelic acid |
1806693-59-3 | 97% | 500mg |
823.15 USD | 2021-06-18 | |
| Alichem | A015025741-1g |
2-Ethyl-5-hydrazinylmandelic acid |
1806693-59-3 | 97% | 1g |
1,549.60 USD | 2021-06-18 |
2-Ethyl-5-hydrazinylmandelic acid Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 2-Ethyl-5-hydrazinylmandelic acid
Recent Advances in the Study of 2-Ethyl-5-hydrazinylmandelic Acid (CAS: 1806693-59-3)
2-Ethyl-5-hydrazinylmandelic acid (CAS: 1806693-59-3) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of enzyme inhibitors and bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.
One of the most significant advancements in the study of 2-Ethyl-5-hydrazinylmandelic acid is its role in the synthesis of hydrazone derivatives, which have shown promising activity against various enzymatic targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on monoamine oxidase (MAO), an enzyme implicated in neurological disorders such as Parkinson's disease and depression. The study utilized a combination of molecular docking and in vitro assays to validate the compound's binding affinity and selectivity for MAO isoforms.
Further research has explored the pharmacokinetic properties of 2-Ethyl-5-hydrazinylmandelic acid, with a focus on its metabolic stability and bioavailability. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters investigated the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile, revealing favorable oral absorption and moderate plasma half-life in rodent models. These findings suggest that the compound could serve as a viable scaffold for the development of orally administered therapeutics.
In addition to its pharmacological potential, 2-Ethyl-5-hydrazinylmandelic acid has also been investigated for its role in chemical biology. A 2024 study in ACS Chemical Biology highlighted its utility as a building block for the design of activity-based probes (ABPs), which are used to study enzyme function and dynamics in live cells. The study demonstrated that hydrazinyl-containing derivatives of this compound could selectively label active sites of target enzymes, providing valuable insights into their mechanistic roles.
Despite these promising developments, challenges remain in optimizing the compound's efficacy and safety profile. Current research efforts are directed toward structural modifications to enhance its selectivity and reduce off-target effects. Collaborative initiatives between academic and industrial researchers are also underway to explore scalable synthesis routes for 2-Ethyl-5-hydrazinylmandelic acid, ensuring its availability for further preclinical and clinical studies.
In conclusion, 2-Ethyl-5-hydrazinylmandelic acid (CAS: 1806693-59-3) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique chemical structure and biological activities make it a valuable candidate for the development of novel therapeutics and research tools. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be critical for translating these findings into clinical applications.
1806693-59-3 (2-Ethyl-5-hydrazinylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)